5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane

• IUPAC Name: 5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane
• InChI: InChI=1S/C10H16F3NO/c11-10(12,13)8-1-4-14-7-9(8)2-5-15-6-3-9/h8,14H,1-7H2
• InChI Key: HMPMMGLOKNPPGM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2(C1C(F)(F)F)CCOCC2
• Molecular Formula: C10H16F3NO
• Molecular Weight: 223.24 g/mol

Description

5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane, also known as TFOA, is a chemical compound that has gained attention due to its potential applications in scientific research. TFOA belongs to the class of spirocyclic compounds, which are known for their unique structural and physicochemical properties.

Scientific Research Applications

Synthesis of Spiroaminals

The unique structures of spiroaminals, including 5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane, have garnered attention due to their presence in natural and synthetic products with significant biological activities. Research has focused on developing various synthetic approaches to create these compounds, highlighting their potential in medicinal chemistry and drug design due to their challenging synthetic targets and intriguing biological properties (Sinibaldi & Canet, 2008).

Antibacterial Applications

Studies have explored spirocyclic derivatives of ciprofloxacin, incorporating the 5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane core, for their antibacterial properties. While these derivatives exhibit a narrower activity spectrum compared to ciprofloxacin, they show potent activity against specific gram-positive and gram-negative bacterial strains. This research underscores the potential of 5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane derivatives in developing targeted antibacterial therapies (Lukin et al., 2022).

Chemical Synthesis and Catalysis

The compound's unique structure has been utilized in the synthesis of multifunctionalized trifluoromethylated derivatives through one-pot, multi-component reactions. These synthetic approaches not only demonstrate the compound's versatility in organic synthesis but also its potential in facilitating the development of new chemical entities with diverse biological activities (Li et al., 2014).

Stereochemical Studies

Stereochemical investigations of 5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecane derivatives have provided insights into their conformational dynamics and the influence of anomeric and exo-anomeric effects on their structure. These studies are crucial for understanding the compound's chemical behavior and for designing molecules with specific stereochemical requirements (Deslongchamps et al., 1981).